Cas no 1804036-76-7 (2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804036-76-7
• MF: C₇H₆F₃N₃O₃
• MW: 237.136051654816
• CID: 4931339
• Update Time: 2025-05-23

2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3N3O3/c8-7(9,10)16-6-2-5(13(14)15)1-4(3-11)12-6/h1-2H,3,11H2
• InChI Key： SRQJXKXYYVTHBY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(CN)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 1.1
• Topological Polar Surface Area: 94

Additional information on 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine

2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804036-76-7): A Comprehensive Overview

2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804036-76-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyridine derivative, featuring a trifluoromethoxy group and an aminomethyl side chain, exhibits unique properties that make it valuable for various applications. The compound's molecular structure combines aromaticity with electron-withdrawing and electron-donating groups, creating a versatile scaffold for further chemical modifications.

The 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine structure is particularly interesting due to its potential as a building block in medicinal chemistry. Researchers have explored its use in developing novel drug candidates, especially in areas such as central nervous system (CNS) therapeutics and anti-inflammatory agents. The presence of both nitro and trifluoromethoxy groups contributes to the compound's electronic properties, which can influence binding affinity and metabolic stability in potential pharmaceutical applications.

In the field of agrochemicals, 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine has shown promise as an intermediate for developing new crop protection agents. The trifluoromethoxy moiety is known to enhance the biological activity of many pesticides, while the aminomethyl group provides a handle for further functionalization. This combination makes the compound particularly valuable in the search for more effective and environmentally friendly agricultural solutions.

The synthesis of 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Modern synthetic approaches often employ catalytic methods to introduce the aminomethyl group efficiently, while the nitro and trifluoromethoxy substituents are usually incorporated through electrophilic aromatic substitution reactions. Recent advances in flow chemistry have improved the scalability and safety profile of these synthetic procedures.

Analytical characterization of 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The compound's purity is crucial for its applications, especially in pharmaceutical research where impurities can significantly affect biological activity. Special attention is given to the stability of the nitro group under various storage conditions.

Recent studies have highlighted the potential of 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine in addressing current challenges in drug discovery. Its structural features make it particularly interesting for targeting protein-protein interactions, which have traditionally been difficult to address with small molecules. The compound's ability to participate in hydrogen bonding through its aminomethyl group while maintaining good membrane permeability due to the trifluoromethoxy substituent offers unique advantages in drug design.

Environmental considerations regarding 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine have become increasingly important. Researchers are investigating the compound's biodegradation pathways and potential environmental persistence, particularly focusing on the fate of the nitro and trifluoromethoxy groups in various ecosystems. These studies are crucial for ensuring the sustainable use of this chemical in industrial applications.

The commercial availability of 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine has expanded in recent years, with several specialty chemical suppliers offering the compound in various quantities and purity grades. Pricing trends reflect the growing demand for this versatile intermediate, particularly in the pharmaceutical and agrochemical sectors. Current market analysis suggests steady growth in applications for this compound, especially in regions with strong research and development activities in life sciences.

Future research directions for 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine include exploring its use in materials science, particularly in the development of specialty polymers and electronic materials. The compound's unique combination of functional groups may offer advantages in creating materials with specific electronic or optical properties. Additionally, ongoing medicinal chemistry research continues to uncover new therapeutic applications for derivatives of this important chemical scaffold.

Safety considerations for handling 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine follow standard laboratory protocols for nitroaromatic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. Storage should be in a cool, dry place away from strong oxidizers, and appropriate ventilation should be maintained during handling.

The intellectual property landscape surrounding 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine has become increasingly active, with several patents filed in recent years covering its synthesis methods and specific applications. This reflects the growing commercial interest in the compound and its derivatives. Researchers considering industrial applications of this chemical should conduct thorough patent searches to ensure freedom to operate.

Academic interest in 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine continues to grow, with an increasing number of publications referencing the compound each year. Recent studies have focused on computational modeling of its electronic properties, exploration of its coordination chemistry with various metals, and investigation of its reactivity in different chemical environments. These fundamental studies are expanding our understanding of this versatile molecule.

Quality control standards for 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine have become more stringent as its applications have expanded. Many end-users now require certificates of analysis with detailed impurity profiles, especially when the compound is intended for pharmaceutical research. Analytical methods continue to be refined to meet these increasing demands for purity and characterization.

The global supply chain for 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine has shown resilience in recent years, with multiple manufacturers establishing production capabilities in different regions. This diversification helps ensure stable availability of the compound despite fluctuations in regional demand or logistical challenges. Current production capacity appears sufficient to meet projected needs in the near to medium term.

Looking ahead, 2-(Aminomethyl)-4-nitro-6-(trifluoromethoxy)pyridine is poised to maintain its importance as a valuable chemical building block. Its unique structural features and demonstrated utility across multiple applications ensure continued interest from both academic and industrial researchers. As synthetic methodologies advance and new applications are discovered, this compound is likely to play an increasingly significant role in chemical innovation.